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Compound of Interest

Compound Name:
2-Bromo-N,N-

dimethylpropanamide

CAS No.: 54537-47-2

Cat. No.: B146678

Get Quote

Executive Summary & Chemical Identity[1][2]
2-Bromo-N,N-dimethylpropanamide (CAS: 54537-47-2) is an

-haloamide used primarily as a chemical intermediate in organic synthesis.[1] It poses specific
disposal challenges due to its dual nature: it is both a halogenated organic (generating HBr
upon combustion) and a potent alkylating agent (electrophile).[1]

Standard solvent disposal methods are insufficient.[1] This guide outlines a self-validating

disposal workflow that prioritizes containment and off-site destruction over bench-top

neutralization, ensuring personnel safety and regulatory compliance.
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Property Data
Critical Implication for
Disposal

CAS Number 54537-47-2
Use for waste manifesting.[1]

[2]

Molecular Formula
Contains Nitrogen and

Bromine.[1][2][3]

Flash Point ~63°C (145°F)
Combustible Liquid.[1] Class

IIIA.

Reactivity Electrophilic Alkylator
Reacts with nucleophiles

(DNA, proteins).[1]

Hazards Lachrymator, Irritant
Do not dispose of in open

sinks or trash.[1]

Hazard Assessment: The "Why" Behind the Protocol
To ensure safety, you must understand the causality of the hazards associated with this

compound.[1]

Alkylating Potential: The Carbon-Bromine (C-Br) bond at the

-position is highly susceptible to nucleophilic attack.[1] Improper disposal down the drain can
alkylate aquatic biological systems.[1]

Lachrymatory Effect: Even minor residual vapors can cause severe eye and respiratory

irritation.[1] Waste containers must be hermetically sealed to prevent lab evacuation events.

Combustion Byproducts: Burning this compound generates Hydrogen Bromide (HBr) and

Nitrogen Oxides (

).[1] Standard incinerators without caustic scrubbers cannot handle this waste, necessitating
its classification as Halogenated Waste.[1]

Operational Disposal Protocol
Phase 1: Waste Segregation (The Critical Step)
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Rule: Never mix 2-Bromo-N,N-dimethylpropanamide with non-halogenated solvents (e.g.,

Acetone, Ethanol) or strong bases.[1]

Incompatibility: Mixing with strong bases (NaOH, KOH) can trigger uncontrolled hydrolysis,

releasing Dimethylamine (a toxic, flammable gas) and generating heat.[1]

Correct Stream: Segregate into the Halogenated Organic Waste stream.[1]

Phase 2: Packaging & Labeling
Follow this step-by-step containment procedure to minimize exposure risks.[1]

Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal

containers due to potential corrosion from hydrolysis byproducts (HBr).[1]

Transfer: Perform all waste transfers inside a functioning fume hood.

Seal: Ensure the cap has a chemically resistant liner (PTFE/Teflon).[1]

Labeling: Apply a hazardous waste label immediately.

Primary Constituent: 2-Bromo-N,N-dimethylpropanamide[1][2]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible[1]

Warning: Add "LACHRYMATOR - DO NOT OPEN OUTSIDE HOOD"

Phase 3: Decontamination of Glassware (Trace
Residues)
For glassware or minor spills, "contain and burn" is not practical.[1] Use this chemical

destruction method for trace amounts only.

Reagent: 10% Sodium Thiosulfate (

) aqueous solution.

Mechanism: Thiosulfate acts as a sulfur nucleophile, displacing the bromine atom via an
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reaction, converting the toxic alkyl bromide into a water-soluble, non-toxic Bunte salt.[1]

Protocol:

Soak contaminated glassware in thiosulfate solution for 24 hours.[1]

Rinse with water.[1][4][5]

Collect the first rinse as halogenated waste (conservative approach).[1]

Subsequent rinses can be sewered if local regulations permit.[1]

Decision Logic & Workflow
The following diagram illustrates the decision matrix for handling this compound, ensuring no

critical step is missed.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

http://orgsyn.org/content/pdfs/procedures/v81p0105.pdf
http://orgsyn.org/content/pdfs/procedures/v81p0105.pdf
http://orgsyn.org/content/pdfs/procedures/v81p0105.pdf
https://www.chemicalbook.com/msds/n-n-dimethylpropionamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64850&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://orgsyn.org/content/pdfs/procedures/v81p0105.pdf
http://orgsyn.org/content/pdfs/procedures/v81p0105.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation: 
2-Bromo-N,N-dimethylpropanamide

Determine Physical State

Liquid Waste 
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Contaminated 
Glassware
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HALOGENATED ORGANIC

Do NOT mix with
strong bases
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Soak in 10% 
Sodium Thiosulfate (24h)
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Container: 
HDPE or Amber Glass

First Rinse

Label: 
'Toxic, Lachrymator, Halogenated'
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EHS / Licensed Incinerator
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Figure 1: Decision tree for the segregation and disposal of 2-Bromo-N,N-
dimethylpropanamide waste streams.

Emergency Procedures
Spill Response (Small Scale < 500 mL)

Evacuate: Clear the immediate area. The lachrymatory vapors will spread quickly.[1]

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[1] If outside a hood,

a half-mask respirator with organic vapor cartridges is recommended.[1]

Absorb: Do not use paper towels (high surface area promotes evaporation).[1] Use an inert

absorbent like Vermiculite or Spill-X-S.[1]

Collect: Scoop absorbed material into a wide-mouth jar. Seal and label as solid hazardous

waste.[1]

Clean: Wipe the surface with 10% Sodium Thiosulfate solution to neutralize residues.[1]

Waste Codes (Regulatory Reference)
Consult your local EHS officer, but standard classifications include:

RCRA (USA): Likely D001 (Ignitable) if in solvent; otherwise, chemically listed codes may

apply depending on formulation.[1] Often managed as "Non-regulated halogenated waste"

destined for incineration.[1]

EU Waste Code: 16 05 08* (discarded organic chemicals consisting of or containing

hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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